tert-Octyl isothiocyanate
tert-Octyl isothiocyanate
Brand Name:
Vulcanchem
CAS No.:
17701-76-7
VCID:
VC21024100
InChI:
InChI=1S/C9H17NS/c1-8(2,3)6-9(4,5)10-7-11/h6H2,1-5H3
SMILES:
CC(C)(C)CC(C)(C)N=C=S
Molecular Formula:
C9H17NS
Molecular Weight:
171.31 g/mol
tert-Octyl isothiocyanate
CAS No.: 17701-76-7
Cat. No.: VC21024100
Molecular Formula: C9H17NS
Molecular Weight: 171.31 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 17701-76-7 |
|---|---|
| Molecular Formula | C9H17NS |
| Molecular Weight | 171.31 g/mol |
| IUPAC Name | 2-isothiocyanato-2,4,4-trimethylpentane |
| Standard InChI | InChI=1S/C9H17NS/c1-8(2,3)6-9(4,5)10-7-11/h6H2,1-5H3 |
| Standard InChI Key | KUGHMFIBHMZICO-UHFFFAOYSA-N |
| SMILES | CC(C)(C)CC(C)(C)N=C=S |
| Canonical SMILES | CC(C)(C)CC(C)(C)N=C=S |
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